Cas no 86723-70-8 (1,2-Benzenediamine, 4-(heptyloxy)-)

86723-70-8 structure
Product name:1,2-Benzenediamine, 4-(heptyloxy)-
1,2-Benzenediamine, 4-(heptyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine, 4-(heptyloxy)-
- 4-heptoxybenzene-1,2-diamine
- 86723-70-8
- 4-(HEPTYLOXY)BENZENE-1,2-DIAMINE
- DTXSID70716782
-
- Inchi: InChI=1S/C13H22N2O/c1-2-3-4-5-6-9-16-11-7-8-12(14)13(15)10-11/h7-8,10H,2-6,9,14-15H2,1H3
- InChI Key: SIBLNZAGFBMKOP-UHFFFAOYSA-N
- SMILES: CCCCCCCOC1=CC(=C(C=C1)N)N
Computed Properties
- Exact Mass: 222.173213330g/mol
- Monoisotopic Mass: 222.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 61.3Ų
1,2-Benzenediamine, 4-(heptyloxy)- Related Literature
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2. Book reviews
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
86723-70-8 (1,2-Benzenediamine, 4-(heptyloxy)-) Related Products
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- 2391-56-2(1,5-Bis(4-aminophenoxy)pentane)
- 56190-17-1(4-Propoxybenzene-1,2-diamine)
- 39905-44-7(4-Heptyloxyaniline)
- 39905-57-2(4-(Hexyloxy)aniline)
- 39905-50-5(4-(pentyloxy)aniline)
- 50262-67-4(4-N-NONYLOXYANILINE)
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